Cas no 945619-74-9 (Ophiopogonin D)

Ophiopogonin D, isolated from the tuber of Ophiopogon japonicus, is a rare naturally occurring C29 steroidal glycoside Ophiopogonin D is a CYP2J3 inducer, which increases cyp2j2/eets and PPAR in human umbilical vein endothelial cells (HUVECs) α , which significantly inhibited Ang II induced NF- κ B nuclear translocation, I κ B α Downregulation, intracellular ca2+ overload, and activation of proinflammatory cytokines Ophiopogonin D has been used in the study of inflammation and cardiovascular disease

Ophiopogonin D structure

Product Name:Ophiopogonin D

CAS No:945619-74-9

Molecular Formula:C₄₄H₇₀O₁₆

Molecular Weight:855.01701593399

MDL:MFCD09970543

CID:69631

PubChem ID:329825765

Ophiopogonin D Properties

Names and Identifiers

- Ophiopogonin D
- Deacetylophiopogonin C
- (2S,3R,4R,5R,6S)-2-(((2R,3R,4S,5S,6R)-5-hydroxy-2-(((4R,5'R,6R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-4-hydroxy-5',6a,8a,9-tetramethyl-1,3,3',4,4',5,5',6,6a,6b,6',7,8,8a,8b,9,11a,12,12a,12b-icosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-6-yl)oxy)-6-methyl-4-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4,5-triol
- (1β,3β,25R)-3-Hydroxyspirost-5-en-1-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]-6-deoxy-β-D-galactopyranoside
- 25(R)-Ruscogenin 1-O-[α-L-rhamnopyranosyl-(1→2)][β-D-xylopyranosyl-(1→3)]-β-D-fucopyranoside
- OJV-V
- [ "" ]
- OJV-VI
- Ophiopogonin D, >=98% (HPLC)
- X1195
- C17042
- 619O749
- Q27151383
- Diosgenin 3-O-(alpha-L-rhamnopyranosyl-(1-2))(beta-D-xylopyranosyl-(1-3))-beta-D-glucopyranoside
- (1β,3β,25R)-3-Hydroxyspirost-5-en-1-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]-6-deoxy-β-D-galactopyranoside (ACI)
- L
- D
- FS-9595
- CS-0009054
- HY-N0515
- CHEBI:80883
- 41753-55-3
- (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14-yl]oxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- OphiopogoninD
- AKOS032949041
- A859337
- E0022
- 125150-67-6
- DTXSID401317339
- I(2)-D-gulopyranoside, I(2)-D-xylopyranosyl O-6-deoxy-I+/--L-mannopyranosyl-(1->2)-6-deoxy-1-C-[(3I(2),14I(3/4),25R)-3-hydroxyspirost-5-en-1-yl]-
- Deacetylophiopogonin C,OJV-V
- MFCD09970543
- 945619-74-9
- GLXC-19108
- (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5S,6R)-5-hydroxy-2-((1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-oxane)-14-yl)oxy-6-methyl-4-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl)oxy-6-methyloxane-3,4,5-triol
- CHEMBL5266163
- Lirioprolioside J
- 1-O-(beta-D-Xylopyranosyl-1-3(alpha-L-Rhamnopyransyl-1-2)beta-d-fucopyranosyl)-(25R)-spirost-5-en-1beta,3beta-diol
- BDBM50421804
- DA-66317
- +Expand
- MDL： MFCD09970543
- InChIKey： FHKHGNFKBPFJCB-LYLKFOBISA-N
- Inchi： 1S/C44H70O16/c1-18-9-12-44(54-16-18)19(2)30-28(60-44)15-26-24-8-7-22-13-23(45)14-29(43(22,6)25(24)10-11-42(26,30)5)57-41-38(59-40-36(52)34(50)31(47)20(3)55-40)37(32(48)21(4)56-41)58-39-35(51)33(49)27(46)17-53-39/h7,18-21,23-41,45-52H,8-17H2,1-6H3/t18-,19+,20+,21-,23-,24-,25+,26+,27-,28+,29-,30+,31+,32+,33+,34-,35-,36-,37+,38-,39+,40+,41+,42+,43+,44-/m1/s1
- SMILES： C[C@]12CC[C@@H]3[C@@]4(C(=CC[C@H]3[C@@H]1C[C@@H]1O[C@@]3(OC[C@H](C)CC3)[C@H]([C@H]21)C)C[C@@H](O)C[C@H]4O[C@@H]1O[C@H](C)[C@H](O)[C@H](O[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)C

Computed Properties

Exact Mass: 854.466386g/mol
Surface Charge: 0
XLogP3: 1
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 6
Monoisotopic Mass: 854.466386g/mol
Monoisotopic Mass: 854.466386g/mol
Topological Polar Surface Area: 236Å²
Heavy Atom Count: 60
Complexity: 1590
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 26
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 855.0

Experimental Properties

LogP: 0.85160
PSA: 235.68000
Refractive Index: 1.628
Color/Form: Powder
Density: 1.40

Ophiopogonin D Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IISZ-1mg	Ophiopogonin D	945619-74-9	≥95%	1mg	$76.00	2024-04-19
A2B Chem LLC	AI63379-1mg	Ophiopogonin D	945619-74-9	99+%	1mg	$13.00	2024-07-18
Aaron	AR00IJ1B-20mg	Ophiopogonin D	945619-74-9		20mg	$203.00	2024-07-18
ChemScence	CS-0009054-5mg	Ophiopogonin D	945619-74-9	98.59%	5mg	$193.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1036-100mg	Ophiopogonin D	945619-74-9	98%	100mg	$390	2023-09-20
DC Chemicals	DCM-006-20 mg	Ophiopogonin D	945619-74-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D659581-20mg	ophiopogoninD'	945619-74-9	98%	20mg	$565
MedChemExpress	HY-N0515-5mg	Ophiopogonin D	945619-74-9	98.59%	5mg	￥1750	2024-04-15
PhytoLab	82614-50mg	Ophiopogonin D	945619-74-9	≥ 95.0 %	50mg	€958.5
S e l l e c k ZHONG GUO	E0022-5mg	Ophiopogonin D	945619-74-9	99.66%	5mg	¥2203.22	2023-09-15

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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Ophiopogonin D Related Literature

1. Immobilization of Ophiopogonin D on stainless steel surfaces for improving surface endothelialization

Kun Zhang,Xiaofeng Wang,Fangxia Guan,Qian Li,Jingan Li RSC Adv. 2016 6 113893
2. Herb–herb pharmacokinetic interaction between Glehniae radix and Ophiopogonis radix in rats using superimposed multiple product ion (SMPI) LC-HR-MS/MS

Xiaowei Shi,Shuang Wang,Qi Qian,Na Zhou,Pengcheng Qi,Xiyan Mu,Qiao Wang RSC Adv. 2017 7 29732
3. Enrichment and separation of steroidal saponins from the fibrous roots of Ophiopogon japonicus using macroporous adsorption resins

Yi-Feng Zhou,Li-Ling Wang,Li-Chun Chen,Tie-bing Liu,Ru-Yi Sha,Jian-Wei Mao RSC Adv. 2019 9 6689
4. Yiqi Fumai lyophilized injection attenuates doxorubicin-induced cardiotoxicity, hepatotoxicity and nephrotoxicity in rats by inhibition of oxidative stress, inflammation and apoptosis

Yue Gu,Aichun Ju,Bingjie Jiang,Jingze Zhang,Shuli Man,Changxiao Liu,Wenyuan Gao RSC Adv. 2018 8 40894
5. Comparative analysis of active ingredients and effects of the combination of Panax ginseng and Ophiopogon japonicus at different proportions on chemotherapy-induced myelosuppression mouse

Shengbo Zhang,Hengyu Sun,Chunyun Wang,Xiaoman Zheng,Xiaohuan Jia,Enbo Cai,Yan Zhao Food Funct. 2019 10 1563

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